molecular formula C20H16N4O5S2 B2786034 (Z)-N'-(3-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)isonicotinohydrazide CAS No. 1641543-59-0

(Z)-N'-(3-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)isonicotinohydrazide

Cat. No. B2786034
CAS RN: 1641543-59-0
M. Wt: 456.49
InChI Key: GGMCVYXBXUDQGW-YBEGLDIGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(Z)-N’-(3-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)isonicotinohydrazide” is a compound that has been synthesized and tested for anticonvulsant activity . It’s also known as 4-Pyridinecarboxylic acid .


Synthesis Analysis

The compound was synthesized as part of a series of N-substituted (Z)-5-(benzo[d][1,3]dioxol-5-ylmethylene)-2-thioxothiazolidin-4-one derivatives . The synthesis involved a series of chemical reactions, but the exact method is not specified in the available sources.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Techniques : The compound has been synthesized through different methods, including microwave-assisted synthesis and Knoevenagel condensation (Kamila & Biehl, 2012), (Bourahla et al., 2021).
  • Chemical Reactions : The compound participates in various chemical reactions, forming a range of derivatives and showing the versatility of its chemical structure (Kandeel & Youssef, 2001).

Biomedical Applications

  • Anticancer Activity : Several studies have reported the potential anticancer activity of derivatives of this compound. Some derivatives have shown promising results against various cancer cell lines (Hsu et al., 2020), (Havrylyuk et al., 2010).
  • Antimicrobial Properties : The compound and its derivatives have been found to possess antimicrobial properties against various strains, including resistant ones (Holota et al., 2019).
  • Anticonvulsant Potential : Derivatives of this compound have been evaluated for anticonvulsant activity, with some showing high protection against seizures (Dong et al., 2019).

Other Research Applications

  • Kinase Inhibition : Research has identified derivatives of this compound as potential inhibitors of protein kinases, which could be relevant in treating neurological or oncological disorders (Bourahla et al., 2021).

Mechanism of Action

The compound displayed remarkable anticonvulsant activities, and the NaV1.1 channel inhibition was involved in the mechanism of action .

properties

IUPAC Name

N'-[3-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoyl]pyridine-4-carbohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N4O5S2/c25-17(22-23-18(26)13-3-6-21-7-4-13)5-8-24-19(27)16(31-20(24)30)10-12-1-2-14-15(9-12)29-11-28-14/h1-4,6-7,9-10H,5,8,11H2,(H,22,25)(H,23,26)/b16-10-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GGMCVYXBXUDQGW-YBEGLDIGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)CCC(=O)NNC(=O)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)NNC(=O)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N4O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

456.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-N'-(3-(5-(benzo[d][1,3]dioxol-5-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)isonicotinohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.